2,6-Dimethylphenyl 2-((3-cyano-4,6-diphenylpyridin-2-yl)thio)acetate
2,6-Dimethylphenyl 2-((3-cyano-4,6-diphenylpyridin-2-yl)thio)acetate
Brand Name:
Vulcanchem
CAS No.:
336173-47-8
VCID:
VC0409060
InChI:
InChI=1S/C28H22N2O2S/c1-19-10-9-11-20(2)27(19)32-26(31)18-33-28-24(17-29)23(21-12-5-3-6-13-21)16-25(30-28)22-14-7-4-8-15-22/h3-16H,18H2,1-2H3
SMILES:
CC1=C(C(=CC=C1)C)OC(=O)CSC2=C(C(=CC(=N2)C3=CC=CC=C3)C4=CC=CC=C4)C#N
Molecular Formula:
C28H22N2O2S
Molecular Weight:
450.6g/mol
2,6-Dimethylphenyl 2-((3-cyano-4,6-diphenylpyridin-2-yl)thio)acetate
CAS No.: 336173-47-8
Main Products
VCID: VC0409060
Molecular Formula: C28H22N2O2S
Molecular Weight: 450.6g/mol
| CAS No. | 336173-47-8 |
|---|---|
| Product Name | 2,6-Dimethylphenyl 2-((3-cyano-4,6-diphenylpyridin-2-yl)thio)acetate |
| Molecular Formula | C28H22N2O2S |
| Molecular Weight | 450.6g/mol |
| IUPAC Name | (2,6-dimethylphenyl) 2-(3-cyano-4,6-diphenylpyridin-2-yl)sulfanylacetate |
| Standard InChI | InChI=1S/C28H22N2O2S/c1-19-10-9-11-20(2)27(19)32-26(31)18-33-28-24(17-29)23(21-12-5-3-6-13-21)16-25(30-28)22-14-7-4-8-15-22/h3-16H,18H2,1-2H3 |
| Standard InChIKey | LNNMKXFJJVRJRL-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=CC=C1)C)OC(=O)CSC2=C(C(=CC(=N2)C3=CC=CC=C3)C4=CC=CC=C4)C#N |
| Canonical SMILES | CC1=C(C(=CC=C1)C)OC(=O)CSC2=C(C(=CC(=N2)C3=CC=CC=C3)C4=CC=CC=C4)C#N |
| PubChem Compound | 1727289 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume